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Compound of Interest

Compound Name: Bromomethylbutadiene

Cat. No.: B15358029 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

bromomethylbutadiene. The following procedures are designed to ensure the safe handling

and disposal of this halogenated organic compound in a laboratory setting, minimizing risks to

personnel and the environment.

Immediate Safety and Hazard Identification
While a specific Safety Data Sheet (SDS) for 2-(bromomethyl)-1,3-butadiene is not readily

available, it is classified as a halogenated organic compound. Based on the known hazards of

similar brominated and butadiene-based compounds, it should be handled with extreme

caution.

Assumed Hazards:

Flammability: Likely flammable, with vapors that may form explosive mixtures with air.[1][2]

[3][4][5]

Toxicity: May be toxic if inhaled, ingested, or in contact with skin. Halogenated compounds

can be carcinogenic and may cause damage to organs through prolonged or repeated

exposure.[2][6]

Irritation: Causes skin and eye irritation.[1][2][6] May cause respiratory irritation.[1][2][6]
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Environmental Hazards: Potentially toxic to aquatic life.[2][6]

Personal Protective Equipment (PPE)
When handling bromomethylbutadiene, the following minimum PPE is required:

Gloves: Nitrile or neoprene gloves. Always consult the glove manufacturer's compatibility

chart.

Eye Protection: Chemical splash goggles.

Body Covering: A fully buttoned lab coat.

Respiratory Protection: All handling of bromomethylbutadiene and its waste should be

conducted within a certified chemical fume hood.

Segregation and Collection of
Bromomethylbutadiene Waste
Proper segregation of chemical waste is critical for safety and compliant disposal.

Operational Steps:

Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible

container for bromomethylbutadiene waste. Often, these are specifically designated for

halogenated organic waste.[7] The container must be in good condition, free from cracks or

leaks.

Labeling: The waste container must be labeled "Hazardous Waste" and should identify the

contents, including "Bromomethylbutadiene" and any other components of the waste

stream. The label should also indicate the associated hazards (e.g., Flammable, Toxic).

Segregation:

Halogenated vs. Non-Halogenated: Do not mix bromomethylbutadiene waste with non-

halogenated organic waste.[7][8]
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Incompatibles: Keep bromomethylbutadiene waste separate from incompatible materials

such as strong oxidizing agents, bases, and metals.[1][3]

Collection:

Collect all materials contaminated with bromomethylbutadiene, including unused

product, reaction byproducts, contaminated solvents, and spill cleanup materials, in the

designated halogenated waste container.

Keep the waste container securely closed except when adding waste.[9][10]

Store the waste container in a designated satellite accumulation area, within secondary

containment.[8]

Disposal Procedure
Container Full: When the waste container is approximately 75% full, prepare it for disposal.

Finalize Labeling: Ensure the hazardous waste label is complete with all constituents and

their approximate concentrations.

Request Pickup: Arrange for waste collection through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Ultimate Disposal: Bromomethylbutadiene, as a halogenated organic compound, will be

sent for high-temperature incineration at a permitted hazardous waste disposal facility.[7]

Spill and Emergency Procedures
Small Spills: In a chemical fume hood, absorb the spill with an inert, non-combustible

absorbent material (e.g., vermiculite, sand). Collect the contaminated absorbent into the

designated halogenated waste container.

Large Spills: Evacuate the area immediately. Notify your institution's EHS and follow their

emergency response procedures.

Personal Exposure:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1]

Data Presentation
Property Value Source

Chemical Name
2-(Bromomethyl)-1,3-

butadiene
ChemBK[7]

Synonyms 2-Bromomethylbutadiene Guidechem[3]

CAS Number 23691-13-6 ChemBK[7]

Molecular Formula C5H7Br ChemBK[7]

Molecular Weight 147.01 g/mol ECHEMI[11]

Boiling Point 40-45 °C at 40 Torr ChemBK[7]

Density 1.348 g/cm³ at 25 °C ChemBK[7]

Experimental Protocols
As no specific experimental protocols involving bromomethylbutadiene were cited in the

provided search results, this section will be updated as relevant information becomes available.

Mandatory Visualization
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Bromomethylbutadiene Waste Generated
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Caption: Workflow for the proper disposal of bromomethylbutadiene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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